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Compound Name: 24-Methylenecycloartanone

Cat. No.: B14760186

24-Methylenecycloartanone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

24-Methylenecycloartanone is a naturally occurring tetracyclic triterpenoid ketone. This
document provides a detailed overview of its physical, chemical, and limitedly reported
biological properties. It includes a summary of its known physicochemical characteristics, a
detailed experimental protocol for its isolation and purification, and an analysis of its spectral
data. This guide is intended to serve as a foundational resource for researchers interested in
the potential therapeutic applications of this compound.

Physicochemical Properties

24-Methylenecycloartanone, with the empirical formula C31H500, is a solid compound at
room temperature.[1] Its molecular structure is characterized by a cycloartane skeleton with a
ketone group at the C-3 position and a methylene group at the C-24 position.

Table 1: Physical and Chemical Properties of 24-Methylenecycloartanone
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Property Value Reference
Molecular Formula C31H500 [2][3]
Molecular Weight 438.73 g/mol [2][3]

CAS Number 1449-08-7 [2]
Appearance Solid [1]

Density 1.0 g/cm3 [3]

Boiling Point 510.4 °C at 760 mmHg [3]

Flash Point 212.1°C [3]
Solubility Chloroform, Dichloromethane, )

Ethyl Acetate, DMSO, Acetone

Crystal Structure

Single crystal X-ray diffraction analysis has revealed that 24-Methylenecycloartanone

crystallizes in a monoclinic system. The molecule consists of three six-membered rings and

one five-membered ring, adopting chair and envelope conformations, respectively.[5]

Table 2: Crystal Data for 24-Methylenecycloartanone
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Parameter Value Reference
Crystal System Monoclinic [5]
Space Group P21 [5]
a 9.918(5) A [5]
b 10.212(6) A [5]
C 14.077(7) A [5]
B 108.542(6)° [5]
Volume 1351.7(12) A3 [5]
z 2 [5]

Experimental Protocols
Isolation and Purification of 24-Methylenecycloartanone
from Ainsliaea henryi

The following protocol details the extraction and chromatographic separation of 24-
Methylenecycloartanone from the whole plant of Ainsliaea henryi.[5]

Workflow for Isolation of 24-Methylenecycloartanone
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Figure 1: Workflow for the isolation of 24-Methylenecycloartanone.
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Methodology:

o Extraction: The dried and powdered whole plant material of Ainsliaea henryi (5 kg) is refluxed
with 95% ethanol (50 L) for 1 hour. This process is repeated three times to ensure
exhaustive extraction.[5]

» Concentration: The ethanol is removed from the combined extracts under reduced pressure
to yield a concentrated crude extract.[5]

e Solvent Partitioning: The resulting extract is suspended in water and then partitioned with
petroleum ether. The petroleum ether soluble fraction is collected.[5]

e Column Chromatography: The petroleum ether fraction (100 g) is subjected to silica gel
column chromatography.[5]

o Gradient Elution: The column is eluted with a gradient of petroleum ether and acetone,
starting from a ratio of 30:1 and gradually increasing the polarity to 10:1.[5]

» Fraction Collection: 24-Methylenecycloartanone is obtained from the fraction that elutes
with a petroleum ether/acetone ratio of 20:1.[5]

» Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow
evaporation of an acetone solution of the purified compound at room temperature over two
weeks.[5]

Spectral Data

The structure of 24-Methylenecycloartanone has been elucidated using a combination of 1D
and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4][5]

NMR Spectroscopy

Detailed *H and 3C NMR spectral data with specific peak assignments for 24-
Methylenecycloartanone are not readily available in the public domain. However, the use of
these techniques has been fundamental in confirming its chemical structure.[4][5] The proton
and carbon chemical shifts would be consistent with a cycloartane-type triterpenoid containing
a ketone and an exocyclic methylene group.
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Mass Spectrometry

The exact mass of 24-Methylenecycloartanone has been determined by high-resolution mass
spectrometry.

Table 3: Mass Spectrometry Data for 24-Methylenecycloartanone

Parameter Value Reference
Exact Mass 438.386 g/mol [3]
Monoisotopic Mass 438.386166214 Da [2]

A detailed mass spectrum with fragmentation analysis is not currently available. However, the
fragmentation pattern would be expected to show characteristic losses of alkyl chains and
functional groups from the triterpenoid skeleton.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of specific data on the biological activities and the effects of
24-Methylenecycloartanone on signaling pathways. While the broader class of cycloartane
triterpenoids has been reported to possess various medicinal properties, including anti-
inflammatory, antiviral, and antitumor activities, specific studies on 24-
Methylenecycloartanone are limited.

Some related compounds have shown cytotoxic effects on cancer cell lines. For instance, 24-
methylenecycloartanyl ferulate, a related compound, has demonstrated cytotoxicity against
A549 non-small cell lung cancer cells.[6] Another cycloartane, cycloart-24-ene-26-ol-3-one, has
been shown to induce apoptosis in colon cancer cell lines.

Further research is required to elucidate the specific biological activities of 24-
Methylenecycloartanone and to identify any signaling pathways it may modulate. The
structural similarity to other bioactive cycloartanes suggests that it may be a candidate for
investigation in anticancer and anti-inflammatory research.

Logical Relationship for Investigating Biological Activity
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Figure 2: A logical workflow for the investigation of the biological activity of 24-
Methylenecycloartanone.

Conclusion and Future Directions

24-Methylenecycloartanone is a well-characterized natural product in terms of its
physicochemical properties and structure. However, a significant gap exists in the
understanding of its biological activities. The information available on related cycloartane-type
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triterpenoids suggests that this compound may possess therapeutic potential, particularly in the
areas of oncology and inflammation.

Future research should focus on:

o Comprehensive Spectral Analysis: Publication of detailed *H and 3C NMR spectra with full
assignments, as well as a comprehensive mass spectrum with fragmentation analysis.

o Systematic Biological Screening: In-depth in vitro and in vivo studies to evaluate its anti-
inflammatory, anticancer, and antiviral properties.

e Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways
modulated by 24-Methylenecycloartanone to understand its mode of action.

This technical guide provides a starting point for researchers to build upon and further explore
the potential of 24-Methylenecycloartanone as a lead compound in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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